Cas no 13005-87-3 (4(8H)-Pteridinone,2-amino-8-methyl-)
13005-87-3 structure
Product Name:4(8H)-Pteridinone,2-amino-8-methyl-
CAS No:13005-87-3
MF:C7H7N5O
MW:177.163379907608
CID:159310
PubChem ID:3082026
Update Time:2025-04-19
4(8H)-Pteridinone,2-amino-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(8H)-Pteridinone,2-amino-8-methyl-
- 2-amino-8-methylpteridin-4-one
- 8-methylpterin
- 2-amino-8-methylpteridin-4(8H)-one
- 4(8H)-Pteridinone, 2-amino-1-methyl-
- 13005-87-3
- DTXSID70156326
-
- Inchi: 1S/C7H7N5O/c1-12-3-2-9-4-5(12)10-7(8)11-6(4)13/h2-3H,1H3,(H2,8,11,13)
- InChI Key: AAUYLLNENYYDTK-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N)=N1)N(C)C=CN=2
Computed Properties
- Exact Mass: 177.06521
- Monoisotopic Mass: 177.06506
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.4
- XLogP3: -1.2
Experimental Properties
- Density: 1.66
- Boiling Point: 325.3°Cat760mmHg
- Flash Point: 150.5°C
- Refractive Index: 1.798
- PSA: 83.41
4(8H)-Pteridinone,2-amino-8-methyl- Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
13005-87-3 (4(8H)-Pteridinone,2-amino-8-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk